Cas no 1111108-41-8 (5-(3-chloro-4-methoxyphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(3-chloro-4-methoxyphenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-41-8
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD11876845
• CID: 2606679
• PubChem ID: 52984093
• Update Time: 2025-06-12

5-(3-chloro-4-methoxyphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-methoxyphenyl)-1H-pyrimidin-2-one
• 5-(3-Chloro-4-methoxyphenyl)-2-hydroxypyrimidine, 95%
• MFCD11876845
• 5-(3-CHLORO-4-METHOXYPHENYL)-2-HYDROXYPYRIMIDINE
• 1111108-41-8
• 5-(3-Chloro-4-methoxyphenyl)pyrimidin-2-ol
• DTXSID30680854
• 5-(3-Chloro-4-methoxyphenyl)pyrimidin-2(1H)-one

• MDL： MFCD11876845
• Inchi： 1S/C11H9ClN2O2/c1-16-10-3-2-7(4-9(10)12)8-5-13-11(15)14-6-8/h2-6H,1H3,(H,13,14,15)
• InChI Key： RJMKOZFUYSUAGN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(NC=1)=O)OC

Computed Properties

• Exact Mass: 236.0352552Da
• Monoisotopic Mass: 236.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(3-chloro-4-methoxyphenyl)-1H-pyrimidin-2-one

Comprehensive Overview of 5-(3-chloro-4-methoxyphenyl)-1H-pyrimidin-2-one (CAS No. 1111108-41-8)

5-(3-chloro-4-methoxyphenyl)-1H-pyrimidin-2-one (CAS No. 1111108-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyrimidin-2-one core substituted with a 3-chloro-4-methoxyphenyl group, making it a versatile intermediate for synthesizing biologically active derivatives. Its unique structural attributes contribute to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 1111108-41-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Researchers are particularly interested in its role as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. The chloro-methoxy substitution pattern is known to enhance metabolic stability, a critical factor in optimizing drug candidates for clinical trials. Recent studies highlight its potential in addressing neurodegenerative disorders and autoimmune diseases, topics dominating academic and industry discussions.

From a synthetic perspective, 5-(3-chloro-4-methoxyphenyl)-1H-pyrimidin-2-one exemplifies modern green chemistry principles. Its preparation often involves catalytic methods minimizing hazardous byproducts, resonating with the global push for sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a recurring query among quality control professionals. The compound's solubility profile in polar aprotic solvents (e.g., DMSO) further expands its utility in high-throughput screening platforms.

Market analysts note growing demand for CAS 1111108-41-8 in contract research organizations (CROs), driven by its compatibility with combinatorial chemistry workflows. Patent landscapes reveal its incorporation in proprietary small-molecule libraries, underscoring its commercial value. Notably, its logP value and hydrogen-bonding capacity make it a model subject for computational chemists developing AI-driven drug design algorithms, a hot topic in 2024's scientific discourse.

In agrochemical contexts, derivatives of this compound show promise as plant growth regulators, addressing food security challenges. Its meta-chloro moiety is pivotal for bioactivity, a detail often explored in structure-activity relationship (SAR) studies. Regulatory databases confirm its compliance with major REACH and EPA guidelines, a frequent concern among industrial purchasers.

Thermal stability data (up to 250°C) positions 5-(3-chloro-4-methoxyphenyl)-1H-pyrimidin-2-one as suitable for high-temperature reactions, while its fluorescence properties attract material scientists working on molecular sensors. These multidisciplinary applications demonstrate why this compound consistently ranks in SciFinder search trends among organic chemists worldwide.